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Compound of Interest

Compound Name: Fluconazole-d4

Cat. No.: B020988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the long-term storage and stability

of Fluconazole-d4, a deuterated analog of the widely used antifungal agent, Fluconazole.

Given the limited availability of stability data specific to the deuterated form, this document

synthesizes information from supplier specifications for Fluconazole-d4 and extensive

research on the stability of Fluconazole. The insights and protocols detailed herein are

intended to guide researchers in the proper handling, storage, and analysis of Fluconazole-d4
to ensure its integrity and reliability in experimental settings.

Overview of Fluconazole-d4
Fluconazole-d4 is a stable, isotopically labeled form of Fluconazole, where four hydrogen

atoms have been replaced with deuterium. This labeling makes it an ideal internal standard for

pharmacokinetic studies and bioanalytical assays involving the quantification of Fluconazole by

mass spectrometry. The chemical structure and properties of Fluconazole-d4 are provided

below.

Table 1: Chemical and Physical Properties of Fluconazole-d4
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Property Value

Chemical Name
α-(2,4-difluorophenyl)-α-(1H-1,2,4-triazol-1-

ylmethyl-d2)-1H-1,2,4-triazole-1-ethan-β,β-d2-ol

Molecular Formula C₁₃H₈D₄F₂N₆O

Molecular Weight 310.3 g/mol

Appearance Solid

Purity ≥99% deuterated forms (d1-d4)

Solubility Soluble in DMSO and Ethanol

Long-Term Storage and Stability
Proper storage is critical to maintain the chemical integrity of Fluconazole-d4. The following

recommendations are based on supplier data and general principles for the storage of

deuterated compounds.

Table 2: Recommended Storage Conditions and Stability of Fluconazole-d4

Form Storage Condition
Recommended
Temperature

Stated Stability

Solid Long-term storage -20°C ≥ 4 years[1]

In Solution (e.g.,

DMSO, Ethanol)
Short-term storage -20°C

Stable for at least 3

weeks (in

methanol/buffer)[2][3]

In Solution (e.g.,

DMSO, Ethanol)
Room Temperature 20-25°C

Stable for up to 6

hours (in

methanol/buffer)[2][3]

Note: Stability in solution is extrapolated from studies on non-deuterated Fluconazole. It is

recommended to prepare solutions fresh and store them at low temperatures for short

durations.
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Intrinsic Stability and Forced Degradation Studies
Forced degradation studies are essential to understand the intrinsic stability of a drug

substance and to identify potential degradation products. While specific studies on

Fluconazole-d4 are not readily available, extensive research on Fluconazole provides valuable

insights into its degradation profile under various stress conditions. These conditions are likely

to affect Fluconazole-d4 in a similar manner.

Table 3: Summary of Fluconazole Stability under Forced Degradation Conditions

Stress Condition Details
Observed
Degradation

Reference

Acid Hydrolysis
0.1 M HCl, reflux for 6

hours

Minimal degradation

(<2%)
[4][5]

Base Hydrolysis
0.1 M NaOH, reflux for

6 hours

Minimal degradation

(<2%)
[4][5]

Oxidative Stress
3% v/v H₂O₂, reflux

for 6 hours

Significant

degradation (~10%)

with the formation of a

degradation product.

[4][5]

[4][5]

Thermal Stress 60°C for 60 days
Minimal degradation

(<2%)
[4][5]

Photolytic Stress

UVC (254 nm)

exposure for 66-180

days

Significant

degradation (~10%)

with the formation of a

degradation product.

[4][5]

[4][5]

These studies indicate that Fluconazole, and by extension Fluconazole-d4, is most

susceptible to degradation under oxidative and photolytic conditions.

Experimental Protocols
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A validated, stability-indicating analytical method is crucial for assessing the purity and stability

of Fluconazole-d4. The following is a representative High-Performance Liquid

Chromatography (HPLC) method adapted from published studies on Fluconazole.[4][5][6][7][8]

Stability-Indicating HPLC Method
Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of a phosphate buffer (e.g., 0.01 M, pH 7.0) and acetonitrile (e.g.,

75:25, v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 260 nm.

Column Temperature: Ambient or controlled at 30°C.

Injection Volume: 20 µL.

Sample Preparation
Stock Solution: Accurately weigh and dissolve Fluconazole-d4 in a suitable solvent (e.g.,

methanol or mobile phase) to a known concentration (e.g., 1 mg/mL).

Working Standard Solutions: Prepare a series of dilutions from the stock solution in the

mobile phase to construct a calibration curve.

Forced Degradation Samples:

Acid/Base Hydrolysis: Dissolve the sample in 0.1 M HCl or 0.1 M NaOH and reflux for a

specified time. Neutralize the solution before injection.

Oxidation: Dissolve the sample in a solution of hydrogen peroxide (e.g., 3%) and reflux.

Thermal Stress: Store the solid drug substance at an elevated temperature (e.g., 60°C) for

a defined period. Dissolve in the mobile phase before analysis.
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Photostability: Expose the solid drug substance to UV light (e.g., 254 nm) for a defined

period. Dissolve in the mobile phase before analysis.

Visualizations: Pathways and Workflows
The following diagrams illustrate the mechanism of action of Fluconazole and a general

workflow for assessing its stability.

Mechanism of Action of Fluconazole

Fungal Cell
Lanosterol

Lanosterol_14a_demethylase

Substrate

Ergosterol

Catalyzes conversion

Membrane_Disruption

Fluconazole

Inhibits

Click to download full resolution via product page

Caption: Mechanism of action of Fluconazole.
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Forced Degradation and Stability Analysis Workflow
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Caption: Workflow for forced degradation studies.

Conclusion
Fluconazole-d4 is a stable compound when stored under appropriate conditions, with a long

shelf-life in its solid form. The primary degradation pathways appear to be through oxidation

and photolysis, similar to its non-deuterated counterpart. Researchers should store the solid

compound at -20°C for long-term use and prepare solutions fresh whenever possible. When

assessing the stability of Fluconazole-d4, a validated stability-indicating HPLC method, such

as the one outlined in this guide, should be employed to ensure accurate and reliable results.

This guide provides a foundational understanding for professionals working with Fluconazole-
d4, enabling them to maintain the quality and integrity of this important analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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